Cas no 948593-57-5 (4-Amino-3-chlorophenylboronic acid)

• Product Name: 4-Amino-3-chlorophenylboronic acid
• CAS No: 948593-57-5
• MF: C₆H₇BClNO₂
• MW: 171.389280557632
• CID: 4721867
• Update Time: 2025-11-02

4-Amino-3-chlorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-chlorophenylboronic acid
• 4-Amino-3-chlorophenylboronic acid

• Inchi： 1S/C6H7BClNO2/c8-5-3-4(7(10)11)1-2-6(5)9/h1-3,10-11H,9H2
• InChI Key： OSCKSKWWNDSTTO-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Topological Polar Surface Area: 66.5

Additional information on 4-Amino-3-chlorophenylboronic acid

4-Amino-3-chlorophenylboronic Acid (CAS No. 948593-57-5): A Versatile Boronic Acid Derivative in Modern Chemistry

4-Amino-3-chlorophenylboronic acid (CAS No. 948593-57-5) is a highly specialized boronic acid derivative that has gained significant attention in pharmaceutical research, material science, and organic synthesis. This compound, characterized by its unique amino and chloro functional groups, serves as a critical building block in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers worldwide.

The molecular structure of 4-amino-3-chlorophenylboronic acid features a boronic acid group (-B(OH)₂) attached to a phenyl ring substituted with an amino (-NH₂) and a chloro (-Cl) group. This combination of functional groups makes it a valuable intermediate for synthesizing complex molecules, particularly in the development of biologically active compounds and advanced materials. Recent trends in AI-driven drug discovery have highlighted the importance of such boronic acids in designing enzyme inhibitors and therapeutic agents.

One of the most searched questions related to 4-amino-3-chlorophenylboronic acid is its role in cancer research. Studies have shown that boronic acid derivatives can act as proteasome inhibitors, a hot topic in oncology. Additionally, its application in organic electronics and sensor development aligns with the growing interest in smart materials and wearable technology.

The synthesis of 4-amino-3-chlorophenylboronic acid typically involves the lithiation-borylation of appropriately substituted aryl halides, a process often queried in academic forums. Its purity and stability are crucial for high-yield reactions, making it a frequent subject in quality control discussions among synthetic chemists. The compound’s solubility in polar organic solvents like DMSO and methanol further enhances its utility in laboratory settings.

In the context of green chemistry, researchers are exploring eco-friendly methods to produce 4-amino-3-chlorophenylboronic acid, addressing the surge in searches for sustainable synthesis techniques. Its compatibility with microwave-assisted reactions and flow chemistry setups has also been a trending topic, reflecting the industry’s shift toward energy-efficient processes.

From a commercial perspective, the demand for 4-amino-3-chlorophenylboronic acid is driven by its use in high-value pharmaceuticals and agrochemicals. Market analyses indicate a steady growth trajectory, particularly in regions with robust biotech and material science sectors. Suppliers often highlight its high purity grades (e.g., >97%) and custom synthesis options, catering to diverse research needs.

For those working with 4-amino-3-chlorophenylboronic acid, proper storage conditions—such as protection from moisture and light—are frequently discussed in chemical safety forums. Its stability under inert atmospheres (e.g., nitrogen or argon) ensures long-term usability, a practical consideration for industrial applications.

In summary, 4-amino-3-chlorophenylboronic acid (CAS No. 948593-57-5) is a multifaceted compound bridging gaps between academic research and industrial innovation. Its relevance in drug development, material science, and sustainable chemistry ensures its continued prominence in scientific literature and online searches.